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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemicals like Octane-d18 are paramount. This document provides

immediate, procedural guidance for the operational use and disposal of Octane-d18, ensuring

laboratory safety and regulatory compliance.

Octane-d18, a deuterated form of octane, is a highly flammable liquid and vapor that requires

stringent safety protocols.[1][2][3][4] It can cause skin irritation, drowsiness, or dizziness, and

may be fatal if swallowed and enters the airways.[1][2] Additionally, it is very toxic to aquatic life

with long-lasting effects.[1]

Personal Protective Equipment (PPE)
When handling Octane-d18, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure safety. The recommended PPE includes:

Eye and Face Protection: Chemical splash goggles and a face shield are necessary to

protect against splashes and vapors.[5] Standard safety glasses are not sufficient.

Hand Protection: Chemical-resistant gloves, such as butyl rubber or nitrile, are required.[5][6]

Always inspect gloves for any signs of degradation or puncture before use.

Protective Clothing: A flame-retardant and antistatic protective suit or lab coat should be

worn.[7] For larger quantities or in situations with a higher risk of splashing, chemical-

resistant coveralls are recommended.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][2] If ventilation is inadequate or if dealing with a large spill, a full-

face air-purifying respirator with appropriate cartridges should be used.[8]

Footwear: Chemical-resistant, steel-toe boots or shoes should be worn to protect against

spills and falling objects.[8]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for Octane-
d18 for easy reference.

Property Value Source

Molecular Formula C₈D₁₈ [4]

Molecular Weight 132.34 g/mol [3][4][9]

Boiling Point 125-127 °C [3]

Melting Point -57 °C [3]

Density 0.815 g/mL at 25 °C [3]

Flash Point 13 °C (55.4 °F) - closed cup [3]

Explosive Limits 0.34 - 6.3 % [3]

Operational Protocol for Handling Octane-d18
A systematic approach is essential for the safe handling of Octane-d18 in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that safety shower and eyewash stations are accessible and functional.

Remove all potential ignition sources from the work area, including sparks, open flames, and

hot surfaces.[1][2]
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Use only explosion-proof electrical equipment.[1][2]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]

2. Handling and Use:

Wear the appropriate PPE as detailed above.

Dispense the smallest quantity of Octane-d18 necessary for the experiment.

Keep the container tightly closed when not in use.[1]

Use only non-sparking tools.[1][2]

Avoid inhalation of vapors and direct contact with skin and eyes.[1][7]

3. Storage:

Store Octane-d18 in a cool, dry, and well-ventilated area away from incompatible materials.

[1][2]

Keep containers securely sealed in a flammable liquids storage cabinet.[2]

Store away from light and moisture.[1][9]

4. Spill Management:

In case of a small spill, absorb it with an inert, non-combustible material like vermiculite or

sand.[2]

For larger spills, evacuate the area and contact the appropriate emergency response team.

Collect the absorbed material in a sealed container for proper disposal.[2]

Disposal Plan
Proper disposal of Octane-d18 and its contaminated materials is critical to prevent

environmental harm and comply with regulations.
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Waste Collection: Collect all Octane-d18 waste, including contaminated materials, in a

designated, properly labeled, and sealed container. Do not mix with other waste streams.

Licensed Disposal: Dispose of the waste through a licensed professional waste disposal

service.[7]

Environmental Precautions: Do not allow the chemical to enter drains or waterways, as it is

very toxic to aquatic life.[1][7]

Container Decontamination: Decontaminate empty containers before disposal.[2]
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Caption: Workflow for Safe Handling of Octane-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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